Cas no 106307-38-4 (5-(Benzylsulfonyl)methyl-1,3,4-thiadiazol-2-amine)

• Product Name: 5-(Benzylsulfonyl)methyl-1,3,4-thiadiazol-2-amine
• CAS No: 106307-38-4
• MF: C₁₀H₁₁N₃O₂S₂
• MW: 269.343239068985
• CID: 1181603
• PubChem ID: 6494480
• Update Time: 2025-04-20

5-(Benzylsulfonyl)methyl-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, 5-[[(phenylmethyl)sulfonyl]methyl]-
• 5-[(Benzylsulfonyl)methyl]-1,3,4-thiadiazol-2-amine
• CS-0366856
• 106307-38-4
• AKOS000768403
• 5-((Benzylsulfonyl)methyl)-1,3,4-thiadiazol-2-amine
• ALBB-016583
• CHEMBL4552717
• STL261802
• 5-(benzylsulfonylmethyl)-1,3,4-thiadiazol-2-amine
• 5-(Benzylsulfonyl)methyl-1,3,4-thiadiazol-2-amine

• Inchi： 1S/C10H11N3O2S2/c11-10-13-12-9(16-10)7-17(14,15)6-8-4-2-1-3-5-8/h1-5H,6-7H2,(H2,11,13)
• InChI Key： VFLUOELDNACNLU-UHFFFAOYSA-N
• SMILES： S(CC1=NN=C(N)S1)(CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 269.02943
• Monoisotopic Mass: 269.02926895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 566.5±60.0 °C at 760 mmHg
• Flash Point: 296.4±32.9 °C
• PSA: 85.94
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

5-(Benzylsulfonyl)methyl-1,3,4-thiadiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles Aminothiadiazoles